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Compound of Interest

Compound Name: Fmoc-D-Allo-Ile-OH

Cat. No.: B557749 Get Quote

For researchers and professionals in drug development, the proper management and disposal

of chemical reagents like Fmoc-D-Allo-Ile-OH (Nα-(9-Fluorenylmethoxycarbonyl)-D-allo-

isoleucine) is a critical component of laboratory safety and environmental responsibility. This

guide provides a detailed, step-by-step procedure for the safe disposal of this compound,

ensuring compliance with safety protocols and regulatory requirements.

Key Safety and Handling Information
While Fmoc-D-Allo-Ile-OH has no known OSHA hazards, it is crucial to handle it with care as it

may be harmful if inhaled or swallowed.[1] Always handle this chemical in a well-ventilated

area, preferably within a chemical fume hood.[2] Adherence to standard laboratory safety

practices is paramount.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use suitable chemical-resistant gloves, such as nitrile gloves.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

Step-by-Step Disposal Protocol
The cardinal rule for the disposal of Fmoc-D-Allo-Ile-OH is to never dispose of it down the

drain or in regular waste streams. Chemical waste must be segregated and handled by a
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certified chemical waste disposal program.

Segregation of Waste: Keep Fmoc-D-Allo-Ile-OH waste separate from other chemical waste

to prevent unintended reactions.

Solid Waste Collection:

Collect any unreacted, solid Fmoc-D-Allo-Ile-OH and any contaminated disposable items

(e.g., weighing paper, gloves, and paper towels) in a designated, clearly labeled, and

sealable container for solid chemical waste.

Liquid Waste Collection:

Solutions containing Fmoc-D-Allo-Ile-OH should be collected in a separate, labeled, and

sealable container for liquid chemical waste.

The waste stream may need to be classified based on the solvent used (e.g., halogenated

or non-halogenated).

Containerization:

Use containers that are chemically resistant and can be securely sealed.

Clearly label the waste container with "Hazardous Waste," the full chemical name "Fmoc-
D-Allo-Ile-OH," and any other identifiers required by your institution's waste management

program.

Storage of Waste:

Store the sealed waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Follow your institution's guidelines for the temporary storage of chemical waste.

Final Disposal:

All waste containers must be disposed of through your institution's certified chemical

waste disposal program. Adhere to all federal, state, and local environmental control
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regulations.[1]

Quantitative Data Summary
Property Value Reference

CAS Number 118904-37-3 [1][3][4]

Molecular Formula C₂₁H₂₃NO₄ [1][3]

Molecular Weight 353.4 g/mol [3][4]

Appearance Solid [5]

Storage Class 11 - Combustible Solids [5]

Water Hazard Class (WGK) 3 [5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
D-Allo-Ile-OH.
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Caption: Fmoc-D-Allo-Ile-OH Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.peptide.com/custdocs/MSDS%20AFI210%20Fmoc-D-allo-Ile.pdf
https://www.chemsrc.com/en/cas/118904-37-3_906725.html
https://advancedchemtech.com/product/fmoc-d-allo-ile-oh/
https://www.scbt.com/p/fmoc-d-allo-ile-oh-118904-37-3
https://www.sigmaaldrich.com/US/en/product/aldrich/cds010339
https://www.benchchem.com/product/b557749#fmoc-d-allo-ile-oh-proper-disposal-procedures
https://www.benchchem.com/product/b557749#fmoc-d-allo-ile-oh-proper-disposal-procedures
https://www.benchchem.com/product/b557749#fmoc-d-allo-ile-oh-proper-disposal-procedures
https://www.benchchem.com/product/b557749#fmoc-d-allo-ile-oh-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557749?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

